Cas no 1249162-71-7 (5-(cyanoamino)-2-fluorobenzonitrile)

• Product Name: 5-(cyanoamino)-2-fluorobenzonitrile
• CAS No: 1249162-71-7
• MF: C₈H₄FN₃
• MW: 161.135864257813
• MDL: MFCD16768294
• CID: 5216509
• PubChem ID: 56828542
• Update Time: 2025-05-26

5-(cyanoamino)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(cyanoamino)-2-fluorobenzonitrile

• MDL： MFCD16768294
• Inchi： 1S/C8H4FN3/c9-8-2-1-7(12-5-11)3-6(8)4-10/h1-3,12H
• InChI Key： AKBJNKHNHVQFJV-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(C#N)=C1)C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 5-(cyanoamino)-2-fluorobenzonitrile

Introduction to 5-(cyanoamino)-2-fluorobenzonitrile (CAS No. 1249162-71-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-(cyanoamino)-2-fluorobenzonitrile, identified by the chemical identifier CAS No. 1249162-71-7, is a fluorinated benzonitrile derivative featuring a cyanoamino substituent. This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. The presence of both a fluorine atom and a cyanoamino group imparts distinct electronic and steric characteristics, making it a valuable scaffold for the design of novel bioactive molecules.

The fluorine atom in 5-(cyanoamino)-2-fluorobenzonitrile plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine substitution is well-documented for its ability to enhance metabolic stability, improve binding affinity, and alter lipophilicity, thereby influencing drug efficacy and bioavailability. In recent years, the strategic incorporation of fluorine into pharmaceuticals has been extensively studied, with numerous successful examples in oncology, central nervous system (CNS) disorders, and anti-inflammatory therapies.

The cyanoamino moiety in this compound introduces a polar site for interactions with biological targets, including enzymes and receptors. The cyano group can act as a hydrogen bond acceptor, while the amino group provides a potential site for further derivatization or covalent binding. Such structural features are highly desirable in medicinal chemistry for optimizing receptor binding affinity and selectivity. Recent studies have highlighted the utility of cyanoamino-containing compounds in developing kinase inhibitors, which are critical in targeted cancer therapies.

Recent advancements in computational chemistry and molecular modeling have further elucidated the potential of 5-(cyanoamino)-2-fluorobenzonitrile as a lead compound. Researchers have employed quantum mechanical calculations to predict its interaction with various biological targets, providing insights into its binding mode and potential drug-like properties. These computational studies have identified key residues on the target proteins that could be optimized through structural modifications, paving the way for the development of more potent and selective inhibitors.

In the realm of drug discovery, 5-(cyanoamino)-2-fluorobenzonitrile has been explored as a precursor for synthesizing more complex derivatives with enhanced biological activity. For instance, its conversion into amides or sulfonamides has yielded compounds with improved pharmacological profiles. The versatility of this scaffold allows for rapid diversification of chemical space, enabling high-throughput screening campaigns to identify novel therapeutic agents. Such synthetic approaches align with modern drug discovery paradigms that emphasize efficiency and innovation.

The role of fluorinated benzonitrile derivatives in addressing unmet medical needs cannot be overstated. These compounds have been investigated for their potential in treating a wide range of diseases, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of fluorine to fine-tune electronic properties has been exploited to develop ligands that interact with specific neurotransmitter receptors, offering new avenues for therapeutic intervention.

Moreover, the environmental impact of fluorinated compounds has been a topic of increasing interest. While fluorine offers numerous advantages in drug design, its persistence in the environment raises concerns about long-term ecological effects. To address this challenge, researchers are exploring greener synthetic routes and biodegradable fluorinated analogs that maintain pharmacological efficacy while minimizing environmental footprint.

The integration of 5-(cyanoamino)-2-fluorobenzonitrile into clinical trials represents another frontier in its application landscape. Preclinical studies have demonstrated its potential as an antiviral agent by inhibiting key enzymes involved in viral replication. The combination of its fluorinated and cyanoamino features provides a unique structural motif that distinguishes it from existing antiviral drugs, offering hope for treating emerging viral threats.

Future directions in the study of 5-(cyanoamino)-2-fluorobenzonitrile include exploring its role in modulating immune responses. Immunomodulatory agents are critical in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. By targeting specific pathways within the immune system, derivatives of this compound could offer novel therapeutic strategies with improved safety profiles compared to traditional immunosuppressants.

In conclusion, 5-(cyanoamino)-2-fluorobenzonitrile (CAS No. 1249162-71-7) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features—combining a fluorine atom and a cyanoamino group—make it an attractive scaffold for designing next-generation therapeutics. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.